![molecular formula C7H8ClN3OS B2696851 4-Chloro-5-imino-7,8-dihydro-6H-thiopyrano[3,2-d]pyrimidine 5-oxide CAS No. 2305252-20-2](/img/structure/B2696851.png)
4-Chloro-5-imino-7,8-dihydro-6H-thiopyrano[3,2-d]pyrimidine 5-oxide
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Description
4-Chloro-5-imino-7,8-dihydro-6H-thiopyrano[3,2-d]pyrimidine 5-oxide is a heterocyclic compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound has a unique structure that makes it a valuable tool for researchers in the areas of medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Chemical Transformations
One area of research explores the ring transformations in reactions of heterocyclic halogeno compounds with nucleophiles, observing phenomena such as ring contraction from 4-chloropyrimidine oxides into isoxazoles when treated with potassium amide in liquid ammonia, suggesting novel pathways for synthesizing heterocyclic compounds (Peereboom, Plas, & Koudijs, 2010). Another study presents a mild approach to synthesize 4-amino-8-(arylamino)pyrimido[5,4-d]pyrimidine 3-oxides, indicating a strategy for developing pyrimidine-based compounds with potential biological activity (Ribeiro, Carvalho, & Proença, 2009).
Heterocyclic Compound Development
Research into the synthesis of new heterocycles, such as pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidines, highlights the utility of certain pyrimidine derivatives as key intermediates for obtaining compounds with conserved pyrazolo[3,4-d]pyrimidine nuclei, which could have various pharmacological applications (Baraldi et al., 2004).
Potential Biological Applications
The study on annellation of triazole and tetrazole systems onto pyrrolo[2,3-d]pyrimidines to synthesize tetrazolo[1,5-c]pyrrolo[3,2-e]pyrimidines and triazolo[1,5-c]pyrrolo[3,2-e]pyrimidines indicates efforts to create molecules for biological screening, potentially as antibacterial agents (Dave & Shah, 2002). Furthermore, the synthesis and structure-activity relationship studies of polysubstituted pyrimidines as inhibitors of immune-activated nitric oxide production demonstrate the medicinal chemistry applications of pyrimidine derivatives, identifying them as promising leads for anti-inflammatory drugs (Jansa et al., 2015).
properties
IUPAC Name |
4-chloro-5-imino-7,8-dihydro-6H-thiopyrano[3,2-d]pyrimidine 5-oxide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN3OS/c8-7-6-5(10-4-11-7)2-1-3-13(6,9)12/h4,9H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VABCFNIOSJTNGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=NC=N2)Cl)S(=N)(=O)C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-5-imino-7,8-dihydro-6H-thiopyrano[3,2-d]pyrimidine 5-oxide |
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